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Compound of Interest

Compound Name: 2C-C

Cat. No.: B604986

Disclaimer: 2C-C (2,5-Dimethoxy-4-chlorophenethylamine) is a Schedule | controlled
substance in the United States and is regulated in many other countries.[1] All handling,
storage, and disposal of 2C-C and its waste must be in strict compliance with all applicable
federal, state, and local regulations, including those set forth by the Drug Enforcement
Administration (DEA) and the Environmental Protection Agency (EPA). The primary and
mandatory method for the disposal of 2C-C waste is through a licensed hazardous waste
disposal service that is authorized to handle controlled substances. The information provided
here is for research and informational purposes only and is intended for use by qualified
professionals in a controlled laboratory setting. Always consult with your institution's
Environmental Health and Safety (EHS) department before attempting any waste treatment

procedures.
Frequently Asked Questions (FAQS)
Q1: What is the primary regulatory requirement for disposing of 2C-C waste?

Al: As a Schedule | controlled substance, the primary DEA requirement for the disposal of 2C-
C is that it must be rendered "non-retrievable."[2][3][4][5] This means its physical or chemical
state must be permanently altered to make it unusable for all practical purposes.[5]

Q2: Can I dispose of small quantities of 2C-C waste down the drain?

A2: No. Disposing of 2C-C, a halogenated organic compound and a controlled substance,
down the drain is strictly prohibited. This can lead to environmental contamination and is a
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violation of federal regulations.
Q3: What are the approved methods for rendering a controlled substance "non-retrievable"?

A3: The DEA does not mandate a specific method but requires a result: the substance must be
non-retrievable.[2][3] Incineration by a licensed facility is a common and accepted method.[5]
For laboratory settings, chemical degradation that irreversibly alters the molecular structure of
2C-C is a potential approach, but this must be thoroughly validated and documented.

Q4: Who is authorized to dispose of 2C-C waste?

A4: Only DEA-registered reverse distributors are authorized to receive and dispose of
controlled substance inventory.[5][6][7] Your institution's EHS department will have established
procedures for collecting and transferring hazardous chemical and controlled substance waste
to these licensed vendors.

Q5: What initial steps should | take with any 2C-C waste generated in my experiment?

A5: All 2C-C waste, whether in solid form, in solution, or as contaminated labware, should be
segregated from other waste streams. It must be collected in clearly labeled, sealed, and
appropriate waste containers. The label should explicitly state "Hazardous Waste: 2C-C" and
include any other components in the waste stream.

Troubleshooting Guide
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Issue

Probable Cause

Recommended Solution

Uncertainty about waste

classification

The waste contains a complex
mixture of solvents and

reagents along with 2C-C.

Do not proceed with disposal.
Label the container with all
known components and their
estimated concentrations.
Contact your institution's EHS
department for guidance on
proper classification and

disposal.

Accidental mixing of 2C-C
waste with incompatible
chemicals (e.g., strong acids

with organic solvents)

Improper waste segregation.

Evacuate the immediate area if
there are signs of a reaction
(gas, heat). From a safe
distance, contact your
institution's emergency
response or EHS department.
Do not attempt to neutralize or

handle the mixture.

Incomplete chemical
degradation (if attempting an
authorized and validated in-lab

treatment)

Incorrect stoichiometry of
reagents, insufficient reaction
time, or inappropriate

temperature.

Re-evaluate the degradation
protocol. Analytical
confirmation (e.g., GC-MS,
HPLC) is necessary to confirm
the absence of 2C-C before
proceeding. If in doubt, treat
the entire batch as active 2C-C
waste and arrange for

professional disposal.

Spill of 2C-C waste

Improper handling or container

failure.

Follow your laboratory's
specific spill response
procedure for hazardous and
controlled substances. This
typically involves using a spill
kit with appropriate absorbent
materials and personal

protective equipment (PPE).
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Report the spill to your EHS
department immediately.

Quantitative Data

Due to the limited availability of published data specifically for 2C-C, the following table
provides solubility information for structurally similar compounds and illustrative degradation
efficiencies for related classes of compounds. This data is for informational purposes only and
should not be used as a substitute for experimental validation.
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Compound
Parameter Data Source
Class/Analogue

Solubility
0.0028 mg/mL (for
) THC, a similarly )
in Water ) Tetrahydrocannabinol [8]
hydrophobic
molecule)
) General General Chemical
in Ethanol Soluble ] o
phenethylamines Principles
Acetone is a versatile
in Acetone Miscible solvent for many [9]
organic compounds
) 5 mg/ml (for 2C-C
in DMSO _ 2C-C [10]
hydrochloride)
lllustrative
Degradation Efficiency
Advanced Oxidation Various
>90% , [11]
(Ozone) pharmaceuticals
Advanced Oxidation Various
>95% _ [4]
(UV/H202) pharmaceuticals
) High degradation ) )
Fenton Reaction Aromatic amines [3]

rates

Experimental Protocols

The following is a theoretical protocol for the chemical degradation of 2C-C waste using an
advanced oxidation process (Fenton's reagent). This protocol is for illustrative purposes only
and must be validated and approved by your institution's EHS department and relevant
regulatory bodies before any application.
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Protocol: Chemical Degradation of 2C-C via Fenton's
Reagent

Objective: To chemically alter 2C-C in a waste solution to render it non-retrievable, prior to
collection by a licensed hazardous waste disposal service.

Materials:

2C-C waste solution (in water or a miscible solvent).

e Iron(ll) sulfate heptahydrate (FeSOa4-7H20).

e 30% Hydrogen peroxide (H2032).

o Sulfuric acid (Hz2S0a) for pH adjustment.

e Sodium hydroxide (NaOH) for neutralization.

o Appropriate PPE (safety goggles, lab coat, acid-resistant gloves).
e Fume hood.

o Stir plate and stir bar.

e pH meter or pH strips.

Procedure:

e Preparation: All procedures must be conducted in a certified chemical fume hood. Ensure all
necessary safety equipment is accessible.

 Acidification: Transfer the aqueous 2C-C waste solution to a suitable glass beaker. Slowly,
while stirring, add sulfuric acid to adjust the pH of the solution to between 3 and 4. This is the
optimal pH range for the Fenton reaction.

o Catalyst Addition: Add a catalytic amount of Iron(ll) sulfate to the solution. A typical starting
concentration is 1 part iron to 20-50 parts of the estimated mass of 2C-C.
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Oxidation: While vigorously stirring the solution, slowly add 30% hydrogen peroxide. The
addition should be done dropwise or via a syringe pump to control the reaction rate, as it can
be exothermic. The molar ratio of H20:2 to the substrate (2C-C) should be in stoichiometric
excess (e.g., 10:1 to 100:1), to be determined during validation.

Reaction: Allow the reaction to proceed for several hours (e.g., 2-24 hours) with continuous
stirring. The reaction is complete when bubbling (oxygen evolution) ceases.

Quenching & Neutralization: After the reaction period, ensure any residual hydrogen
peroxide has decomposed. Slowly add a solution of sodium hydroxide to neutralize the
acidic solution to a pH between 6 and 8.

Analysis: Before final disposal, a sample of the treated waste must be analyzed (e.g., by GC-
MS) to confirm the complete degradation of 2C-C.

Disposal: The final neutralized solution, now containing degraded organic fragments and iron
salts, must be collected in a properly labeled hazardous waste container (e.g., "Aqueous
waste with iron salts and degraded organic compounds"). This waste must then be disposed
of through your institution's EHS-approved hazardous waste stream.

Visualizations
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Start: 2C-C Waste Generated Is waste pure 2C-C or a simple solution?

Is it a controlled substance?

Segregate and Label as
'Hazardous Waste: 2C-C'

Consult Institutional EHS Department

Arrange for pickup by a
DEA-registered reverse distributor

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Decision flowchart for compliant disposal of 2C-C waste.

Preparation Degradation Reaction Post-Treatment
Y Adjust pH to 3-4 . a y Neutralize to pH 6-8 Analyze for complete Collect in Labeled
Aqueous 2C-C Waste H with H2S0% Add FeSOa Catalyst Slowly Add Hz202 Stir for 2-24h with NaOH degradation (GC-MS) Waste Container
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Caption: Experimental workflow for chemical degradation of 2C-C.

Reactants

Oxidized Intermediates
(e.g., hydroxylated aromatics,

short-chain acids)

Click to download full resolution via product page

Caption: Simplified pathway for 2C-C degradation via Fenton's reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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